Cas no 73121-94-5 (N-(propan-2-yl)cyclopropanamine)

• Product Name: N-(propan-2-yl)cyclopropanamine
• CAS No: 73121-94-5
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD09048261
• CID: 1765088
• PubChem ID: 10975533
• Update Time: 2025-10-16

N-(propan-2-yl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-Isopropylcyclopropanamine
• (1-methylethyl)-cyclopropane
• Cyclopropane, isopropyl-
• isopropyl-cyclopropane
• Isopropyl-cyclopropan
• i-propylcyclopropane
• AC1L3BU1
• Isopropylcyclopropane
• Propane, 2-cyclopropyl-
• NSC73915
• CTK1C3894
• cyclopropylisopropylamine
• Isopropyl-cyclopropyl-amin
• Cyclopropane, (1-methylethyl)-
• N-(propan-2-yl)cyclopropanamine
• EN300-57611
• DA-41542
• F8889-1828
• AKOS000131733
• N-propan-2-ylcyclopropanamine
• MFCD09048261
• 73121-94-5
• AT12484

• MDL： MFCD09048261
• Inchi： 1S/C6H13N/c1-5(2)7-6-3-4-6/h5-7H,3-4H2,1-2H3
• InChI Key： XWGXFOVSOYMSGT-UHFFFAOYSA-N
• SMILES： N(C(C)C)C1CC1

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on N-(propan-2-yl)cyclopropanamine

Introduction to N-(propan-2-yl)cyclopropanamine (CAS No. 73121-94-5)

N-(propan-2-yl)cyclopropanamine, a compound with the chemical formula C₇H₁₃N, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 73121-94-5, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopropane ring and an amine functional group makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The cyclopropane moiety is known for its strained three-membered ring, which can be exploited in various chemical reactions, including ring-opening reactions that introduce new functional groups. This characteristic makes N-(propan-2-yl)cyclopropanamine a valuable building block for constructing more intricate molecular architectures. The amine group, on the other hand, provides a site for further functionalization, enabling the attachment of various pharmacophores that can modulate biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from cyclopropane-containing compounds. These molecules have shown promise in various preclinical studies due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that cyclopropane derivatives can exhibit potent activity against certain enzymatic targets, making them attractive candidates for drug discovery.

The synthesis of N-(propan-2-yl)cyclopropanamine involves multi-step organic transformations that highlight the compound's synthetic utility. One common synthetic route involves the reaction of propylamine with a cyclopropyl halide, followed by subsequent functional group modifications. This approach leverages well-established organic chemistry principles and allows for scalability, making it suitable for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of N-(propan-2-yl)cyclopropanamine's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective drugs and optimizing synthetic pathways.

The pharmacological profile of N-(propan-2-yl)cyclopropanamine has been explored in several preclinical studies. Researchers have investigated its potential as an intermediate in the synthesis of molecules with anti-inflammatory, antimicrobial, and anticancer properties. The cyclopropane ring's ability to disrupt normal biological processes has been particularly intriguing, leading to its incorporation into various lead compounds.

One notable area of research involves the use of N-(propan-2-yl)cyclopropanamine in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological pathways, and their inhibition is often a key strategy in drug design. The unique structural features of this compound have been found to facilitate interactions with specific protease active sites, leading to potent inhibitory effects.

The role of N-(propan-2-yl)cyclopropanamine in medicinal chemistry extends beyond its use as an intermediate. It has also been explored as a standalone therapeutic agent due to its observed biological activity. Initial studies have shown that this compound can modulate certain neurotransmitter systems, suggesting potential applications in treating neurological disorders.

The future prospects for N-(propan-2-yl)cyclopropanamine are promising, with ongoing research aimed at uncovering new synthetic methodologies and pharmacological applications. The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel derivatives with enhanced properties. These computational tools are being leveraged to predict the behavior of N-(propan-2-yl)cyclopropanamine and its analogs, paving the way for more efficient drug development processes.

In conclusion, N-(propan-2-yl)cyclopropanamine (CAS No. 73121-94-5) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules and developing novel therapeutic agents. As research continues to evolve, this compound is likely to play an increasingly important role in addressing various medical challenges.